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Compound of Interest

Compound Name: 4-methylbenzoic acid butyl ester

Cat. No.: B105922

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyl 4-methylbenzoate, a key
organic compound with applications in various stages of chemical research and development.
This document details its chemical and physical properties, provides a thorough experimental
protocol for its synthesis, and outlines its current and potential applications in the scientific field.

Chemical Identity and Properties

IUPAC Name: Butyl 4-methylbenzoate
Synonyms: Butyl p-toluate, 4-Methylbenzoic acid butyl ester

Butyl 4-methylbenzoate is an ester formed from 4-methylbenzoic acid (also known as p-toluic
acid) and n-butanol. Its molecular structure consists of a butyl group attached to the
carboxylate of the 4-methylbenzoate moiety. This structure imparts specific physical and
chemical properties that are valuable in organic synthesis.

Physical and Chemical Data

The quantitative properties of butyl 4-methylbenzoate are summarized in the table below for
easy reference and comparison.
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Property Value Reference
Molecular Formula C12H1602 [1]
Molecular Weight 192.25 g/mol [1]
Boiling Point 268 °C at 760 mmHg [2]
Density 0.995 g/cm?3 [2]
Flash Point 118 °C [2]

Insoluble in water; Soluble in
Solubility alcohols and other organic [3]

solvents.

Synthesis of Butyl 4-Methylbenzoate via Fischer
Esterification

The most common and efficient method for the preparation of butyl 4-methylbenzoate is the
Fischer esterification of 4-methylbenzoic acid with n-butanol, using a strong acid as a catalyst.
[4] This reversible reaction is driven to completion by using an excess of one of the reactants or
by removing water as it is formed.[4][5]

Experimental Protocol

This section provides a detailed methodology for the synthesis of butyl 4-methylbenzoate.

Materials and Reagents:

4-Methylbenzoic acid (p-toluic acid)

n-Butanol

Concentrated sulfuric acid (H2SOa)

Diethyl ether (or other suitable extraction solvent)

5% aqueous sodium bicarbonate (NaHCOs3) solution
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Saturated aqueous sodium chloride (NaCl) solution (brine)
Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)
Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-methylbenzoic acid and an excess of n-
butanol (e.g., a 3 to 5 molar equivalent).

Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric
acid to the mixture while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. The reaction is typically refluxed for 1-2 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

Work-up - Cooling and Extraction: Once the reaction is complete, allow the mixture to cool to
room temperature. Transfer the mixture to a separatory funnel. Dilute the mixture with diethyl
ether.

Washing:

o Wash the organic layer with water to remove the excess n-butanol and some of the
sulfuric acid.
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o Next, wash the organic layer with a 5% aqueous sodium bicarbonate solution to neutralize
any remaining sulfuric acid and unreacted 4-methylbenzoic acid. Carbon dioxide gas will
evolve, so vent the separatory funnel frequently.

o Finally, wash the organic layer with brine to remove any residual water.

e Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous
magnesium sulfate or sodium sulfate.

e Solvent Removal: Filter the drying agent and concentrate the filtrate using a rotary
evaporator to remove the diethyl ether.

 Purification: The crude butyl 4-methylbenzoate can be further purified by vacuum distillation
to obtain the final product.

Applications in Research and Development

While direct applications of butyl 4-methylbenzoate in drug development are not extensively
documented, its role as a chemical intermediate is of significant interest to researchers and
scientists in the pharmaceutical and chemical industries. Esters are fundamental building
blocks in organic synthesis, and butyl 4-methylbenzoate can serve as a precursor for the
synthesis of more complex molecules.

Its structural analog, methyl 4-butylbenzoate, has been utilized in the preparation of antifungal
agents.[4][6] This suggests that butyl 4-methylbenzoate could be a valuable starting material or
intermediate for the synthesis of novel bioactive compounds. The butyl ester group can
influence the lipophilicity of a molecule, a critical parameter in drug design that affects
absorption, distribution, metabolism, and excretion (ADME) properties.

Furthermore, the related compound, butyl 4-methylbenzenesulfonate, is employed in the
synthesis of various drug intermediates and active pharmaceutical ingredients (APIs).[7] This
highlights the utility of the butyl and 4-methylphenyl moieties in the construction of
pharmaceutically relevant scaffolds. Therefore, butyl 4-methylbenzoate is a valuable tool for
medicinal chemists and process chemists in the exploration of new chemical entities.

Visualizing the Synthesis Workflow
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The following diagram illustrates the experimental workflow for the synthesis of butyl 4-

methylbenzoate.
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Caption: Experimental workflow for the synthesis of butyl 4-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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